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Cat. No.: B15615070

Get Quote

Technical Support Center: SBI-797812
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with SBI-
797812, a novel small molecule activator of nicotinamide phosphoribosyltransferase (NAMPT).

Frequently Asked Questions (FAQs)
Q1: What is SBI-797812 and what is its primary mechanism of action?

SBI-797812 is a potent and selective small molecule activator of nicotinamide

phosphoribosyltransferase (NAMPT), the rate-limiting enzyme in the mammalian NAD+

salvage pathway.[1][2][3] It functions as an allosteric activator, enhancing NAMPT's catalytic

efficiency to increase the intracellular production of nicotinamide mononucleotide (NMN), a key

precursor to nicotinamide adenine dinucleotide (NAD+).[2] SBI-797812 acts as a "super

catalyst" for NAMPT through a multi-faceted mechanism that includes:[4]

Shifting Reaction Equilibrium: It drives the reversible NAMPT reaction towards the formation

of NMN.[2][5]
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Increasing ATP Affinity: It enhances NAMPT's affinity for its co-substrate ATP, which is

essential for its activation.[2][4][5]

Stabilizing Phosphorylated NAMPT: It stabilizes the active, phosphorylated form of the

NAMPT enzyme.[2][5]

Blunting Feedback Inhibition: It mitigates the end-product feedback inhibition of NAMPT that

is normally exerted by NAD+.[2][5]

Q2: I am not observing the expected level of NAD+ increase in my mouse model. Is this

expected?

This is a known characteristic of SBI-797812. The compound exhibits a lower affinity for murine

NAMPT compared to human NAMPT. Specifically, the apparent affinity (EC50) of SBI-797812
for mouse NAMPT is approximately 8-fold lower than for human NAMPT.[6] While an increase

in NAD+ levels can still be observed in mice, particularly in the liver, the magnitude of this effect

may be more modest compared to in vitro studies with human NAMPT or studies in human

cells.[7] Future research may yield analogs with improved potency for murine NAMPT.[7]

Q3: Are there differences in the in vivo effects of SBI-797812 across different tissues?

Yes, tissue-specific differences in the response to SBI-797812 have been observed in mice.

Following intraperitoneal administration, a significant 1.3-fold increase in NAD+ was detected in

the liver.[7] A trend towards increased NAD+ levels was also seen in cardiac tissue.[7]

However, no significant changes in NAD+ levels were observed in skeletal muscle (both

gastrocnemius and quadriceps).[7] The higher concentration of the compound in the liver likely

contributes to the more pronounced effect in this tissue.[7]

Q4: What are the recommended concentrations of SBI-797812 for cell-based assays?

For cell-based assays, such as in A549 human lung carcinoma cells, SBI-797812 has been

shown to be effective in the micromolar range. Treatment with concentrations between 0.4 µM

and 10 µM for 4 hours has been demonstrated to cause a dose-dependent increase in

intracellular NMN and NAD+ levels.[8][9]

Q5: How should I prepare SBI-797812 for in vivo studies?
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For intraperitoneal (i.p.) injection in mice, SBI-797812 can be solubilized in a vehicle such as

10% DMSO and 10% Tween 80 in sterile saline.[10] It is important to note that plasma

concentrations of SBI-797812 are low after oral administration, and higher plasma levels are

achieved with i.p. dosing.[6]
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Issue Possible Cause Recommended Solution

Lower than expected NAMPT

activation in an in vitro assay.

The assay is being performed

with murine NAMPT.

Be aware that SBI-797812 has

an approximately 8-fold lower

affinity for murine NAMPT

compared to human NAMPT.

[6] Consider using human

NAMPT for initial biochemical

assays to confirm compound

activity.

Absence or low concentration

of ATP in the reaction buffer.

The activation of NAMPT by

SBI-797812 is ATP-dependent.

[10][11] Ensure that ATP is

included in your reaction buffer

at an appropriate

concentration (e.g., 2 mM).[8]

Inconsistent or no increase in

intracellular NAD+ in cultured

cells.

The cell line used has a low

expression of NAMPT.

Confirm the expression level of

NAMPT in your chosen cell

line. A549 cells are a

commonly used model for

testing NAMPT activators.[2]

Suboptimal concentration or

incubation time.

Perform a dose-response and

time-course experiment to

determine the optimal

conditions for your specific cell

line. Concentrations ranging

from 0.4 to 10 µM and an

incubation time of 4 hours

have been shown to be

effective in A549 cells.[8][9]
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Variability in in vivo NAD+

measurements.

Tissue-specific effects of SBI-

797812.

Be aware that the effect of

SBI-797812 on NAD+ levels

can vary between tissues. The

most significant increases

have been reported in the liver

of mice.[7]

Pharmacokinetics of the

compound.

Higher plasma levels of SBI-

797812 are achieved through

intraperitoneal injection

compared to oral

administration.[6] Consider the

dosing regimen and timing of

tissue collection relative to

administration. A 4-hour post-

dose time point has been used

in studies.[1]

Quantitative Data Summary
Table 1: In Vitro Efficacy of SBI-797812 on Human NAMPT Activity

Parameter Value Conditions

EC50 0.37 ± 0.06 µM

In vitro NMN production assay

with purified human NAMPT,

NAM, PRPP, and ATP.[1]

Maximal Fold Stimulation 2.1-fold
In vitro NMN production assay.

[1]

Km for ATP (Control) 1.73 ± 0.32 mM
In the absence of SBI-797812.

[1]

Km for ATP (+ SBI-797812) 0.29 ± 0.03 mM
In the presence of SBI-

797812.[1]

Table 2: Effect of SBI-797812 on Intracellular NMN and NAD+ Levels in A549 Cells
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Treatment (4 hours) NMN Fold Increase NAD+ Fold Increase

10 µM SBI-797812 17.4-fold 2.2-fold

Data from Gardell et al., 2019, as reported in NMN.com[7]

Table 3: In Vivo Effect of SBI-797812 on Tissue NAD+ Levels in Mice

Tissue NAD+ Fold Increase Dosing Regimen

Liver 1.3-fold (significant)
20 mg/kg, i.p., 4 hours post-

dose.[1]

Heart Trend towards increase
20 mg/kg, i.p., 4 hours post-

dose.[1]

Skeletal Muscle No significant change
20 mg/kg, i.p., 4 hours post-

dose.[1]

Experimental Protocols
1. In Vitro NAMPT Activity Assay

Objective: To quantify the enzymatic activity of NAMPT in the presence of SBI-797812.

Methodology: A common method is a fluorescence-based assay to detect NMN production.

Incubate purified recombinant human NAMPT (e.g., 30 nM) in a reaction buffer.

The buffer should contain the substrates: nicotinamide (NAM, e.g., 10 µM) and 5-

phosphoribosyl-1-pyrophosphate (PRPP, e.g., 50 µM).[4]

Include the co-substrate ATP (e.g., 2 mM), as SBI-797812 activation is ATP-dependent.[4]

Add varying concentrations of SBI-797812 or vehicle control.

Incubate the reaction at 37°C for a specified time (e.g., 60 minutes).
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Terminate the reaction and measure the amount of NMN produced using a suitable

detection method, such as a coupled enzyme assay that converts NMN to NAD+, which is

then detected.

2. Cell-Based Assay for Intracellular NMN and NAD+ Levels

Objective: To determine the effect of SBI-797812 on intracellular NMN and NAD+

concentrations.

Methodology:

Culture cells (e.g., A549 human lung carcinoma cells) in appropriate media and conditions.

[6]

Treat cells with varying concentrations of SBI-797812 (e.g., 0.4, 2, 10 µM) or vehicle

control (e.g., DMSO) for a specified duration (e.g., 4 hours).[6][8]

After incubation, wash the cells with cold PBS.

Lyse the cells and extract metabolites using a suitable method, such as a methanol/water

extraction.

Analyze the levels of NMN and NAD+ in the cell extracts using LC-MS/MS.[9]

Normalize the metabolite levels to total protein concentration in each sample.

3. In Vivo Assessment of Tissue NAD+ Levels in Mice

Objective: To measure the concentration of NAD+ in various tissues of mice following

administration of SBI-797812.

Methodology:

Use an appropriate mouse model (e.g., 8-week-old male C57BL/6J mice).[10]

Fast the mice for a short period (e.g., 1 hour) before dosing.[10]
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Administer SBI-797812 (e.g., 20 mg/kg) or vehicle control via intraperitoneal (i.p.)

injection.[5][10]

At a specified time point post-injection (e.g., 4 hours), euthanize the mice and harvest

tissues of interest (e.g., liver, heart, skeletal muscle).[1]

Immediately freeze the tissues in liquid nitrogen to quench metabolic activity.

Extract metabolites from the homogenized tissues.

Analyze NAD+ levels in the tissue extracts using LC-MS/MS.[5]

Normalize NAD+ levels to the weight of the tissue sample.[5]

Visualizations
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NAD+ Salvage Pathway SBI-797812 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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